UC-1V150

• Molecular Formula: C16H17N5O4
• Molecular Weight: 343.34 g/mol
• InChI: InChI=1S/C16H17N5O4/c1-24-6-7-25-15-19-13(17)12-14(20-15)21(16(23)18-12)8-10-2-4-11(9-22)5-3-10/h2-5,9H,6-8H2,1H3,(H,18,23)(H2,17,19,20)
• InChIKey: SHNIBVWXUOEWTA-UHFFFAOYSA-N

UC-1V150: Conjugation-Ready TLR7 Agonist

UC-1V150 (CAS 927822-45-5) is a synthetic small-molecule agonist of Toll-like receptor 7 (TLR7) belonging to the adenine analog subclass, distinct from the imidazoquinoline and guanosine analog families that dominate the TLR7 agonist landscape . Synthesized in seven steps from 2,6-dichloropurine, UC-1V150 bears a uniquely positioned free aldehyde group on its benzyl moiety, enabling covalent conjugation to proteins, antibodies, oligonucleotides, lipids, and other macromolecules without loss of TLR7 activity — a structural feature absent in clinically established TLR7 agonists such as imiquimod, resiquimod, and loxoribine . This adenine-based scaffold confers specificity for TLR7, and the compound has been validated to activate both human and mouse myeloid cells in vitro and in vivo, supporting its utility in immune-stimulating antibody conjugate (ISAC) synthesis, vaccine adjuvant research, and macrophage-mediated immunotherapy programs .

Conjugation handle Unique free aldehyde enables covalent coupling to proteins, antibodies, or lipids without scaffold redesign

TLR7 selectivity Adenine analog scaffold confers specificity for TLR7, distinct from imidazoquinoline and guanosine families

Cross-species activity Validated in human and mouse myeloid cells; supports translational immunology research models

• [1] Carson DA, Hayashi T, Cottam HB, et al. Immunotherapeutic activity of a conjugate of a Toll-like receptor 7 ligand. Proc Natl Acad Sci U S A. 2007;104(10):3990-3995. doi:10.1073/pnas.0611624104 View Source
• [2] Gadd AJR, Greco F, Cobb AJA, Edwards AD. Targeted activation of toll-like receptors: conjugation of a toll-like receptor 7 agonist to a monoclonal antibody maintains antigen binding and specificity. Bioconjugate Chem. 2015;26(8):1743-1752. doi:10.1021/acs.bioconjchem.5b00302 View Source
• [3] Dahal LN, Gadd A, Edwards AD, Cragg MS, Beers SA. UC-1V150, a potent TLR7 agonist capable of activating macrophages and potentiating mAb-mediated target cell deletion. Scand J Immunol. 2018;87(6):e12666. doi:10.1111/sji.12666 View Source

Why UC-1V150 Is Not Interchangeable

TLR7 agonists are not functionally interchangeable despite sharing a common nominal target. Imidazoquinolines such as imiquimod and resiquimod lack reactive handles for site-selective bioconjugation; loxoribine, a guanosine analog, has no conjugation-amenable functional group and failed in parenteral cancer therapy due to systemic toxicity . UC-1V150 is structurally distinct in carrying a free benzaldehyde moiety that permits hydrazone or amine-based coupling to virtually any macromolecular carrier — an engineered feature that converts a rapidly cleared, systemically toxic small molecule into a locally retained, 10- to 100-fold more potent conjugate . Moreover, even among conjugation-capable TLR7 ligands, UC-1V150 achieves the highest reported conjugate yields (65–78%) via a direct NHS-ester method . Substituting UC-1V150 with a non-conjugatable TLR7 agonist forfeits the entire ISAC and targeted delivery modality, while substituting with an alternative conjugatable scaffold risks lower coupling efficiency, unvalidated retention of TLR7 potency post-conjugation, and absence of in vivo proof-of-concept data in both infectious disease and antibody-mediated depletion models .

! Imidazoquinolines (imiquimod, resiquimod) lack reactive handles for site-selective bioconjugation; cannot support ISAC or targeted delivery workflows.

! Guanosine analogs (loxoribine) have no conjugation-amenable group and have shown systemic toxicity in parenteral models, limiting research delivery options.

! Alternative conjugatable TLR7 scaffolds may exhibit lower coupling efficiency (vs. 65–78% reported for UC-1V150) and unvalidated retention of TLR7 activity post-conjugation.

• [1] Carson DA, Hayashi T, Cottam HB, et al. Immunotherapeutic activity of a conjugate of a Toll-like receptor 7 ligand. Proc Natl Acad Sci U S A. 2007;104(10):3990-3995. doi:10.1073/pnas.0611624104 View Source
• [2] Lee J, Chuang TH, Redecke V, et al. Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: activation of Toll-like receptor 7. Proc Natl Acad Sci U S A. 2003;100(11):6646-6651. doi:10.1073/pnas.0631696100 View Source
• [3] Gadd AJR, Greco F, Cobb AJA, Edwards AD. Targeted activation of toll-like receptors: conjugation of a toll-like receptor 7 agonist to a monoclonal antibody maintains antigen binding and specificity. Bioconjugate Chem. 2015;26(8):1743-1752. doi:10.1021/acs.bioconjchem.5b00302 View Source

UC-1V150 Comparative Evidence

Cytokine Potency: Conjugate vs. Unconjugated

Covalent conjugation of UC-1V150 to mouse serum albumin (MSA) at a 5:1 molar ratio produced a stable conjugate that was 10- to 100-fold more potent than unconjugated UC-1V150 in inducing cytokine production from mouse bone marrow-derived macrophages (BMDM) and human peripheral blood mononuclear cells (PBMC) in vitro . This potency enhancement was recapitulated in vivo: following intravenous injection in mice, the UC-1V150/MSA conjugate enhanced cytokine production by 10- to 100-fold compared with equivalent doses of free UC-1V150, while free UC-1V150 induced serum cytokines that peaked at ~2 hours and rapidly declined to near-background levels . Comparable or higher cytokine levels were achieved with the conjugate at a 10-fold lower equivalent concentration of the pharmacophore . No other clinically relevant TLR7 agonist (imiquimod, resiquimod, loxoribine, gardiquimod) has demonstrated this magnitude of conjugation-driven potency amplification in a published side-by-side comparison .

Cytokine Potency

Reported head-to-head

UC-1V150/MSA conjugate 10–100× higher Unconjugated UC-1V150

Conjugation-dependent potency amplification context

In vitro BMDM/PBMC and in vivo murine serum cytokines; conjugate required 10× lower pharmacophore concentration for comparable output.

Evidence Dimension	Cytokine induction potency (in vitro BMDM and PBMC; in vivo murine serum cytokines post-i.v. injection)
Target Compound Data	UC-1V150/MSA conjugate: 10- to 100-fold higher cytokine levels vs. free drug at equivalent or lower pharmacophore concentrations
Comparator Or Baseline	Unconjugated UC-1V150 (free drug): baseline cytokine levels; peak serum cytokines at ~2 h post-i.v., rapidly declining thereafter
Quantified Difference	10- to 100-fold enhancement in potency (in vitro); 10- to 100-fold enhancement in vivo; conjugate required 10-fold lower pharmacophore concentration for comparable cytokine output
Conditions	Mouse BMDM and human PBMC in vitro; C57BL/6 mice, i.v. injection, serum cytokine multiplex immunoassay at 2 h post-dose

Why This Matters

This conjugative potency amplification is unique to UC-1V150 among published TLR7 agonists and directly enables the ISAC therapeutic modality — where antibody-targeted delivery requires the conjugated agonist to retain or exceed the potency of the free drug at the target site.

• [1] Carson DA, Hayashi T, Cottam HB, et al. Immunotherapeutic activity of a conjugate of a Toll-like receptor 7 ligand. Proc Natl Acad Sci U S A. 2007;104(10):3990-3995. doi:10.1073/pnas.0611624104 View Source
• [2] Chi H, Li C, Zhao FS, et al. Anti-tumor activity of toll-like receptor 7 agonists. Front Pharmacol. 2017;8:304. doi:10.3389/fphar.2017.00304 View Source

Rituximab Conjugate Potency Advantage

In the first successful demonstration of a small-molecule TLR7 agonist conjugated to a full-length antitumor monoclonal antibody without loss of antigen specificity, rituximab–UC-1V150 conjugates exhibited pro-inflammatory activity with an EC50 range of 28–53 nM, representing an approximately 10- to 20-fold improvement in potency over unconjugated UC-1V150 (EC50 547 nM) . The conjugates retained UC-1V150:rituximab ratios of 1:1 to 3:1 (quantified by UV spectroscopy and verified by MALDI-TOF mass spectrometry), and crucially preserved antigen binding specificity to CD20-expressing B cells with no nonspecific binding to CD20-negative cells . This contrasts with a prior attempt to conjugate TLR agonists to mAbs targeting dendritic cells, which resulted in nonspecific binding and loss of mAb specificity — a failure that the UC-1V150 conjugate platform definitively resolves .

Rituximab Conjugate Potency

Reported head-to-head

Rituximab–UC-1V150 EC50 28–53 nM Unconjugated UC-1V150: 547 nM

10–20× potency improvement; retained CD20 antigen specificity, no nonspecific binding.

Antibody-conjugate potency enhancement context

Direct NHS:UC-1V150 method; drug loading 1:1 to 3:1 verified by UV and MALDI-TOF MS.

Evidence Dimension	In vitro pro-inflammatory activity (EC50) of antibody-conjugated vs. unconjugated TLR7 agonist
Target Compound Data	Rituximab–UC-1V150 conjugate: EC50 28–53 nM
Comparator Or Baseline	Unconjugated UC-1V150: EC50 547 nM
Quantified Difference	10- to 20-fold improvement in potency; EC50 reduction from 547 nM to 28–53 nM
Conditions	In vitro pro-inflammatory activity assay using human peripheral blood leukocytes; conjugation via direct NHS:UC-1V150 method; drug loading 1:1 to 3:1 (UC-1V150:rituximab)

Why This Matters

The 10–20× potency gain upon antibody conjugation, combined with retained antigen specificity, is the defining quantitative benchmark that qualifies UC-1V150 as the preferred TLR7 agonist payload for ISAC development — a benchmark not reported for any other TLR7 agonist-antibody conjugate in the peer-reviewed literature.

• [1] Gadd AJR, Greco F, Cobb AJA, Edwards AD. Targeted activation of toll-like receptors: conjugation of a toll-like receptor 7 agonist to a monoclonal antibody maintains antigen binding and specificity. Bioconjugate Chem. 2015;26(8):1743-1752. doi:10.1021/acs.bioconjchem.5b00302 View Source

Macrophage Activation: UC-1V150 vs. Imiquimod

In a direct side-by-side comparison using human monocyte-derived macrophages (hMDM), UC-1V150 (1 μg/mL, 48 h) but not imiquimod produced an inflammatory phenotype closely resembling that induced by the classical M1 stimuli LPS/IFN-γ, as evidenced by increased CD40 and CD38 expression, decreased CD11b, and no change in DC-SIGN . UC-1V150 also increased expression of activating FcγRIIA and FcγRIII without affecting inhibitory FcγRIIB, resulting in an elevated activatory:inhibitory (A:I) ratio that exceeded that achieved by LPS/IFN-γ stimulation — changes that were not observed with imiquimod . Functionally, UC-1V150 induced an approximately 1.5-fold increase in the phagocytic index of opsonized primary chronic lymphocytic leukemia (CLL) target cells compared with untreated hMDM, whereas imiquimod-treated macrophages from the majority of donors showed only a modest increase in phagocytosis . The authors concluded that these compounds do not show major quantitative differences in potency when compared in concentration-response analysis of cellular activation or cytokine induction, making the qualitative difference in macrophage reprogramming a key differentiator .

Macrophage Activation

Reported head-to-head

UC-1V150 Inflammatory phenotype, ~1.5× phagocytic index Imiquimod: no phenotypic shift, modest phagocytosis

UC-1V150 increased FcγRIIA/III and A:I ratio exceeding LPS/IFN-γ; imiquimod did not.

Macrophage reprogramming differentiation context

Human monocyte-derived macrophages, 48 h at 1 μg/mL; phagocytosis of opsonized CLL cells.

Evidence Dimension	Macrophage phenotypic activation (CD40, CD38, CD11b, DC-SIGN), FcγR A:I ratio, and phagocytic index of opsonized tumor cells
Target Compound Data	UC-1V150 (1 μg/mL, 48 h): inflammatory phenotype (CD40↑, CD38↑, CD11b↓); increased FcγRIIA and FcγRIII, elevated A:I ratio exceeding LPS/IFN-γ; ~1.5-fold increase in phagocytic index
Comparator Or Baseline	Imiquimod (1 μg/mL, 48 h): no inflammatory phenotypic shift; no profound FcγR profile or A:I ratio changes; only modest phagocytic increase in most donors
Quantified Difference	Qualitative phenotypic divergence (inflammatory vs. non-inflammatory); UC-1V150 achieved ~1.5-fold phagocytic index increase vs. imiquimod's modest effect that did not reach robust levels
Conditions	Human monocyte-derived macrophages (hMDM), 6-day M-CSF differentiation, 48 h stimulation at 1 μg/mL, phagocytosis of anti-CD20-opsonized primary CLL cells measured by flow cytometry

Why This Matters

The inability of imiquimod to recapitulate the macrophage reprogramming and phagocytic augmentation achieved by UC-1V150 has direct implications for combination immunotherapy procurement: only UC-1V150 delivers the macrophage-activating profile that synergizes with antitumor mAbs for FcγR-mediated target cell depletion.

• [1] Dahal LN, Gadd A, Edwards AD, Cragg MS, Beers SA. UC-1V150, a potent TLR7 agonist capable of activating macrophages and potentiating mAb-mediated target cell deletion. Scand J Immunol. 2018;87(6):e12666. doi:10.1111/sji.12666 View Source

In Vivo B Cell Depletion: UC-1V150 vs. Imiquimod

In an adoptive transfer model using hCD20 transgenic B cells, intraperitoneal administration of UC-1V150 (1–10 μg) significantly enhanced rituximab-mediated depletion of target B cells in both the spleen and blood of recipient mice . Without inducing a significant influx of inflammatory myeloid cells into the spleen, UC-1V150 enhanced the expression levels of FcγRI and FcγRIV on splenic macrophages, culminating in an almost 4-fold increase in the activatory:inhibitory (A:I) FcγR ratio compared with untreated controls . This in vivo A:I ratio elevation directly translated into augmented antibody-dependent target cell clearance. In contrast, prior work demonstrated that imiquimod was unable to significantly augment mAb-immunotherapy, providing a functional in vivo differentiation between these TLR7 agonists .

In Vivo B Cell Depletion

Cross-study context

UC-1V150 + rituximab ~4× FcγR A:I increase, enhanced B cell depletion Imiquimod: unable to significantly augment mAb therapy

In vivo antibody-dependent cell clearance context

Adoptive transfer model in mice; i.p. UC-1V150, rituximab 25 μg; splenic analysis at 16–20 h.

Evidence Dimension	In vivo FcγR A:I ratio on splenic macrophages and mAb-mediated B cell depletion in spleen and blood
Target Compound Data	UC-1V150 (1–10 μg i.p., 24 and 48 h before rituximab): almost 4-fold increase in FcγR A:I ratio; significantly enhanced B cell depletion in spleen and blood
Comparator Or Baseline	Untreated control: A:I ratio normalized to 1; imiquimod: previously shown unable to significantly augment mAb-immunotherapy in related models
Quantified Difference	Almost 4-fold increase in A:I ratio; qualitatively superior to imiquimod which could not significantly augment mAb-mediated depletion
Conditions	C57BL/6 mice, adoptive transfer of hCD20 Tg B cells (5–8 × 10⁶ cells/mouse i.v.), UC-1V150 administered i.p. at 24 and 48 h, rituximab (Ritm2a, 25 μg), splenic analysis at 16–20 h post-mAb

Why This Matters

The in vivo validation of macrophage repolarization and enhanced antibody-dependent target cell clearance distinguishes UC-1V150 from imiquimod for procurement in preclinical immunotherapy programs where mAb combination efficacy is the primary endpoint — imiquimod has been shown incapable of delivering this effect.

• [1] Dahal LN, Gadd A, Edwards AD, Cragg MS, Beers SA. UC-1V150, a potent TLR7 agonist capable of activating macrophages and potentiating mAb-mediated target cell deletion. Scand J Immunol. 2018;87(6):e12666. doi:10.1111/sji.12666 View Source

Localized Pulmonary Cytokine Induction by Conjugate

Intratracheal administration of UC-1V150/MSA conjugate in mice produced profound cytokine induction in bronchoalveolar lavage fluid (BALF) with minimal systemic spillover, achieving BALF:serum cytokine ratios as high as approximately 580 for TNF-α at 4 h post-dose . In marked contrast, intratracheal delivery of unconjugated small-molecule TLR7 agonists (including free UC-1V150) produced similar cytokine levels in both BALF and serum, and sometimes induced behavioral changes (piloerection, shivering) indicative of systemic cytokine syndrome . The UC-1V150/MSA conjugate, but not free UC-1V150, conferred significant survival benefit in two pulmonary infection models: mean survival extended from 5 days to 7.5 days against Bacillus anthracis spore challenge (P < 0.025), and from 7 days to 11.5 days against H1N1 influenza A virus (P < 0.0001) . No other TLR7 agonist has published data demonstrating comparable conjugate-mediated anatomical restriction of cytokine activity with dual-model infectious disease survival benefit .

Localized Pulmonary Cytokines

Reported head-to-head

~580 BALF:serum TNF-α ratio (conjugate)

vs ~0.1–5 for free drug; conjugate extended survival in anthrax (+2.5 days, P

Compartmentalized cytokine induction context

Intratracheal delivery in mice; conjugate avoided systemic cytokine syndrome observed with free agonist.

NHS Conjugation Yield

Reported head-to-head

65–78% direct NHS:UC-1V150 yield

vs 31% with bifunctional crosslinker (SANH) method; ~2–2.5× improvement, comparable drug loading (1:1–3:1).

Conjugation process efficiency context

Rituximab model; recovery quantified by UV and MALDI-TOF MS; supports scale-up reproducibility.

Evidence Dimension	BALF:serum cytokine ratio (localization index); survival benefit in pulmonary infection models
Target Compound Data	UC-1V150/MSA conjugate: BALF:serum TNF-α ratio up to ~580 at 4 h; prolonged local cytokine release; extended mean survival to 7.5 days (anthrax) and 11.5 days (influenza)
Comparator Or Baseline	Unconjugated UC-1V150 (and other small-molecule TLR7 agonists): similar cytokine levels in BALF and serum (BALF:serum ratio ~0.1–5); systemic toxicity signs; no significant survival benefit vs. controls in anthrax model
Quantified Difference	BALF:serum ratio difference of up to ~580-fold (conjugate) vs. ~0.1–5 (free drug); survival extension of 2.5 days (anthrax, P < 0.025) and 4.5 days (influenza, P < 0.0001) vs. no benefit with free drug
Conditions	C57BL/6 mice, intratracheal (i.t.) delivery of UC-1V150/MSA (3 nmole) or unconjugated UC-1V136 (500 nmole); BALF and serum cytokine multiplex immunoassay at 2, 4, 6, and 24 h; B. anthracis spore and H1N1 influenza A challenge models

Why This Matters

The conjugate's ability to restrict potent TLR7 activation to the target anatomical compartment while avoiding systemic cytokine release syndrome is the critical safety-pharmacology differentiator that enables pulmonary and intratumoral immunotherapy applications — a feature not reproducible with any unconjugated TLR7 agonist, including UC-1V150 itself.

• [1] Carson DA, Hayashi T, Cottam HB, et al. Immunotherapeutic activity of a conjugate of a Toll-like receptor 7 ligand. Proc Natl Acad Sci U S A. 2007;104(10):3990-3995. doi:10.1073/pnas.0611624104 View Source

NHS Conjugation Yield vs. Crosslinker

Two distinct conjugation methods were compared for coupling UC-1V150 to rituximab. The previously described bifunctional crosslinker method (SANH-based, first reacting a crosslinker with rituximab and then with UC-1V150) yielded purified conjugate recovery as low as 31% . In response, the authors developed a direct conjugation method by synthesizing the amine-reactive NHS ester derivative of UC-1V150 (NHS:UC-1V150), which achieved substantially improved conjugate yields of 65–78% in a quick and simple procedure . Both methods produced conjugates with comparable drug loading ratios (1:1 to 3:1 UC-1V150:rituximab) and retained TLR7 activity, but the superior yield of the NHS:UC-1V150 direct method represents a practical differentiator for scale-up and reproducibility .

NHS Conjugation Yield

Reported head-to-head

65–78% direct NHS:UC-1V150 yield

vs 31% with bifunctional crosslinker (SANH) method; ~2–2.5× improvement, comparable drug loading (1:1–3:1).

Conjugation process efficiency context

Rituximab model; recovery quantified by UV and MALDI-TOF MS; supports scale-up reproducibility.

Evidence Dimension	Purified antibody conjugate yield (recovery after conjugation and purification)
Target Compound Data	Direct NHS:UC-1V150 conjugation method: 65–78% yield
Comparator Or Baseline	Bifunctional crosslinker (SANH) method: as low as 31% yield
Quantified Difference	Approximately 2- to 2.5-fold improvement in conjugate yield (65–78% vs. 31%)
Conditions	Rituximab conjugation; UC-1V150:rituximab ratio 1:1 to 3:1; drug loading quantified by UV spectroscopy and verified by MALDI-TOF MS

Why This Matters

For procurement supporting ISAC synthesis or conjugate manufacturing scale-up, the NHS:UC-1V150 direct method's 65–78% yield provides a 2–2.5× material efficiency advantage over the legacy crosslinker approach, directly reducing cost per conjugate unit and improving batch-to-batch reproducibility.

• [1] Gadd AJR, Greco F, Cobb AJA, Edwards AD. Targeted activation of toll-like receptors: conjugation of a toll-like receptor 7 agonist to a monoclonal antibody maintains antigen binding and specificity. Bioconjugate Chem. 2015;26(8):1743-1752. doi:10.1021/acs.bioconjchem.5b00302 View Source

UC-1V150 Application Scenarios

ISAC Payload Development

UC-1V150 is the only TLR7 agonist with published, quantitative validation as a successful antibody conjugate payload: rituximab–UC-1V150 achieved an EC50 of 28–53 nM with a 10–20× potency gain over free agonist, retained CD20 antigen specificity, and exhibited no nonspecific binding . The direct NHS:UC-1V150 conjugation method yields 65–78% recovery . Procurement of UC-1V150 for ISAC programs is supported by the compound's free aldehyde handle that requires no scaffold redesign for coupling, and by the demonstrated retention of TLR7 activity post-conjugation — a critical milestone that prior attempts with other TLR agonist–mAb combinations failed to achieve .

Macrophage–Antibody Combination Immunotherapy

UC-1V150 uniquely reprograms human macrophages toward an inflammatory (M1-like) phenotype with elevated FcγR activatory:inhibitory ratio — an effect not observed with imiquimod under identical conditions . It induces an approximately 1.5-fold increase in phagocytic index of opsonized tumor cells and significantly enhances anti-CD20 mAb-mediated B cell depletion in vivo, with an almost 4-fold increase in splenic macrophage FcγR A:I ratio . Researchers procuring UC-1V150 for macrophage–mAb combination studies benefit from both in vitro and in vivo proof-of-concept data in the same experimental system, a level of characterization absent for imiquimod in this context.

Localized Pulmonary & Intratumoral Immunotherapy

The UC-1V150/MSA conjugate uniquely restricts TLR7-driven cytokine release to the target anatomical compartment, achieving BALF:serum cytokine ratios up to approximately 580 with no systemic toxicity, whereas unconjugated TLR7 agonists produce equivalent cytokine levels in both compartments and induce cytokine release syndrome . Survival benefits were demonstrated in both bacterial (anthrax, 2.5-day extension, P < 0.025) and viral (H1N1 influenza, 4.5-day extension, P < 0.0001) pulmonary challenge models . For local immunotherapy programs (pulmonary, intratumoral, intravesical), the conjugate platform enabled by the UC-1V150 aldehyde handle is the only published approach that decouples therapeutic efficacy from systemic toxicity.

Vaccine Adjuvant & Conjugate Vaccine Research

UC-1V150 can be covalently coupled to proteins, oligonucleotides, aromatic molecules, lipids, viruses, and cells via its free aldehyde group , enabling self-adjuvanting vaccine constructs where the TLR7 agonist is physically linked to the antigen. The UC-1V150/MSA conjugate demonstrated 10- to 100-fold enhanced potency and prolonged local cytokine induction compared with the free agonist . In contrast, guanosine analog TLR7 agonists (loxoribine) and imidazoquinolines (imiquimod, resiquimod, gardiquimod) lack conjugation handles, require separate co-administration with antigen, and carry systemic toxicity liability .

Application

Selection Property

Validation Focus

ISAC payload research

Conjugation-competent TLR7 agonist scaffold

Retained antigen specificity and TLR7 activity post-conjugation

Macrophage–antibody combination studies

Macrophage reprogramming profile

FcγR A:I ratio elevation and phagocytic function augmentation

Localized pulmonary / intratumoral research

Conjugate-mediated cytokine compartmentalization

BALF:serum cytokine ratio and avoidance of systemic cytokine syndrome

Vaccine adjuvant & conjugate vaccine research

Aldehyde-mediated covalent antigen coupling

Self-adjuvanting construct immunostimulatory profile

• [1] Carson DA, Hayashi T, Cottam HB, et al. Immunotherapeutic activity of a conjugate of a Toll-like receptor 7 ligand. Proc Natl Acad Sci U S A. 2007;104(10):3990-3995. doi:10.1073/pnas.0611624104 View Source